molecular formula C5H7N3O2S B8649786 (2-Methanesulfonyl-pyrimidin-4-yl)-amine

(2-Methanesulfonyl-pyrimidin-4-yl)-amine

Cat. No.: B8649786
M. Wt: 173.20 g/mol
InChI Key: CZRAGHMJPYCHFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Methanesulfonyl-pyrimidin-4-yl)-amine is a useful research compound. Its molecular formula is C5H7N3O2S and its molecular weight is 173.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H7N3O2S

Molecular Weight

173.20 g/mol

IUPAC Name

2-methylsulfonylpyrimidin-4-amine

InChI

InChI=1S/C5H7N3O2S/c1-11(9,10)5-7-3-2-4(6)8-5/h2-3H,1H3,(H2,6,7,8)

InChI Key

CZRAGHMJPYCHFG-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=NC=CC(=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-chloro-2-methanesulfonyl-pyrimidine (2.54 g, 13.2 mmol) in DME (20 mL) was added a mixture of 7-benzo[b]thiophen-2-yl-1H-indazol-5-ylamine (Example #F.8.1, 1.95 g, 7.35 mmol) and Et3N (1.43 mL, 10.3 mmol) in DME (160 mL). The reaction mixture was stirred at room temperature for about 16 hours then filtered, then filtrate was adsorbed onto alumina. The mixture was purified by flash column chromatography over alumina using CH2Cl2/MeOH (99:1) as an eluent to yield the initial crop of product. A second crop was obtained by triturating the alumina in CH2Cl2/MeOH (8:2) and combined with the first to afford 7-benzo[b]thiophen-2-yl-1H-indazol-5-yl)-(2-methanesulfonyl-pyrimidin-4-yl)-amine (1.09 g, 36% yield): LC/MS (method e) Rt 1.8 min; m/z (ESI−): (M−H)+ 419.9.
Quantity
2.54 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
7-benzo[b]thiophen-2-yl-1H-indazol-5-ylamine
Quantity
1.95 g
Type
reactant
Reaction Step Two
Name
Quantity
1.43 mL
Type
reactant
Reaction Step Three
Name
Quantity
160 mL
Type
solvent
Reaction Step Four

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